5-Fluoro-1-(4-fluorophenyl)indoline-2,3-dione

• CAS No.: 87423-61-8
• Molecular Formula: C14H7F2NO2
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 5-fluoro-1-(4-fluorophenyl)indole-2,3-dione
• InChI: InChI=1S/C14H7F2NO2/c15-8-1-4-10(5-2-8)17-12-6-3-9(16)7-11(12)13(18)14(17)19/h1-7H
• InChI Key: XRQRDFDSCDYWHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=C(C=C3)F)C(=O)C2=O)F

Description

5-Fluoro-1-(4-fluorophenyl)indoline-2,3-dione is a useful research compound. Its molecular formula is C14H7F2NO2 and its molecular weight is 259.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (9.62 ml, 0.11 mole) was dissolved in 45 ml CH2Cl2. A solution of di-(4-fluorophenyl)amine (19.7 g, 0.096 mole) in 145 ml CH2Cl2 was added over 15 minutes; the temperature rose from 23° to 28°. After stirring 1 hour, AlCl3 (40.8 g) was added portionwise over 15 minutes; the temperature rose from 20° to 30°, and was kept less than 30° by cooling.. After stirring for 10 minutes, the reaction mixture was added to 250 ml ethyl acetate and 500 ml ice and water (the temperature rose to 30° C.). The aqueous layer was washed 2×250 ml ethyl acetate The organic layers were combined, back-washed 1×400 ml H2O, dried over MgSO4, evaporated to solids and triturated with 100 ml 1:1 ether:hexane to recover title product, 19.9 g, m.p. 180°-190°, tlc Rf 0.55 (1:1 ether;hexane)